Chamaechromone

Description

Chamaechromone is a biflavonoid compound primarily isolated from the roots of Stellera chamaejasme, a plant belonging to the Thymelaeaceae family. Its chemical structure is characterized by a complex arrangement, with the molecular formula $C_{30}H_{22}O_{10}$ and a molecular weight of approximately 542.5 g/mol. Chamaechromone exhibits notable biological activities, including anti-hepatitis B virus properties, making it a subject of interest in pharmacological research. The compound's structure includes multiple hydroxyl groups, which are often associated with various bioactivities, enhancing its potential therapeutic applications .

In addition to Chamaechromone, other similar biflavonoids include Chamaejasmin, which is also derived from Stellera chamaejasme. This compound shares structural similarities and exhibits cytotoxic activity against certain cancer cell lines, indicating a potential for therapeutic use in oncology. Another related compound is Daphnin, which has been studied for its effects on skin aging and wound healing, further highlighting the diverse applications of flavonoid derivatives in medicinal chemistry . The exploration of these compounds not only contributes to the understanding of their pharmacological properties but also opens avenues for the development of new therapeutic agents based on their bioactive profiles.

• Product Name: Chamaechromone
• Molecular Formula: C30H22O10
• Molecular Weight: 542.5 g/mol
• IUPAC Name: 3-[1,1-bis(4-hydroxyphenyl)-3-oxo-3-(2,4,6-trihydroxyphenyl)propan-2-yl]-5,7-dihydroxychromen-4-one
• Standard InChI: InChI=1S/C30H22O10/c31-16-5-1-14(2-6-16)25(15-3-7-17(32)8-4-15)26(30(39)27-21(35)9-18(33)10-22(27)36)20-13-40-24-12-19(34)11-23(37)28(24)29(20)38/h1-13,25-26,31-37H
• Standard InChIKey: KLKLIUIRQAMTAJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)O)C(C3=COC4=CC(=CC(=C4C3=O)O)O)C(=O)C5=C(C=C(C=C5O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)O)C(C3=COC4=CC(=CC(=C4C3=O)O)O)C(=O)C5=C(C=C(C=C5O)O)O)O
• Appearance: Yellow powder
• Synonyms: chamaechromone
• PubChem Compound: 12084958
• Last Modified: Sep 15 2023